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Compound of Interest

Compound Name: 4-Ethoxycarbonylbenzoate

Cat. No.: B15373282

An In-depth Technical Guide to 4-Ethoxycarbonylbenzoate (Ethyl 4-formylbenzoate)
CAS Number: 6287-86-1

This technical guide provides a comprehensive overview of 4-Ethoxycarbonylbenzoate, more
commonly known as Ethyl 4-formylbenzoate. It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize this chemical
intermediate. This document details its chemical and physical properties, synthesis and
purification protocols, key applications, and safety information.

Chemical and Physical Properties

Ethyl 4-formylbenzoate is a substituted aromatic compound with both an ester and an aldehyde
functional group. These features make it a versatile reagent in organic synthesis.[1][2] Its key
properties are summarized in the tables below.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15373282?utm_src=pdf-interest
https://www.benchchem.com/product/b15373282?utm_src=pdf-body
https://www.benchchem.com/product/b15373282?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6925039_EN.htm
https://www.smolecule.com/products/s15732862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

CAS Number

6287-86-1[3][4]

Molecular Formula

C10H1003[3][4]

Molecular Weight 178.18 g/mol [3]

IUPAC Name ethyl 4-formylbenzoate[3]

Benzoic acid, 4-formyl-, ethyl ester; 4-
(Ethoxycarbonyl)benzaldehyde; p-

Synonyms Carbethoxybenzaldehyde; Ethyl p-
formylbenzoate; Terephthalaldehydic acid ethyl
ester[4]

InChl Key BHYVHYPBRYOMGC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=0)C1=CC=C(C=C1)C=0][3]

Table 2: Physical Properties

Property Value Source
Appearance CoIorI-ess to. light yellow liquid (5]
or white solid

Melting Point 138-140 °C [4]
Boiling Point 142 °C @ 13 Torr [4]
Density 1.145 g/cm3 [4]
Flash Point 128.8 °C [4]
Refractive Index 1.548 [4]

Solubility

Very soluble in N,N-
Dimethylformamide; Soluble in
methanol; Sparingly soluble in )
glacial acetic acid; Very slightly
soluble in chloroform;

Practically insoluble in water.
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Experimental Protocols
Synthesis of Ethyl 4-formylbenzoate

A common method for the synthesis of Ethyl 4-formylbenzoate is the oxidation of ethyl 4-
(hydroxymethyl)benzoate.[5]

Materials:

Ethyl 4-(hydroxymethyl)benzoate (2.5 g, 13.9 mmol)

Manganese dioxide (24.1 g, 0.277 mmol)

n-hexane (50 ml)

Carbon tetrachloride (30 ml)

Isopropyl ether

Procedure:

o Dissolve ethyl 4-(hydroxymethyl)benzoate in a mixture of n-hexane and carbon tetrachloride.
e Add manganese dioxide to the solution with stirring at room temperature.

» Continue stirring for 30 minutes. The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

e Upon completion, filter the reaction mixture to remove the manganese dioxide.
e Remove the solvents from the filtrate under vacuum to yield a yellow oil.

» Purify the oil by crystallization from isopropyl ether to obtain a white solid of Ethyl 4-
formylbenzoate.[5]
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Synthesis Workflow of Ethyl 4-formylbenzoate

Starting Materials

Ethyl 4-(hydroxymethyl)benzoate n-hexane / Carbon tetrachloride Manganese Dioxide

i

Dissolve Starting MateriaD

Y

Oxidation Reaction
(30 min, Room Temp)

(Solvent Evaporatior)
Crystallization
(Isopropyl ether)

Ethyl 4-formylbenzoate
(White Solid)

Click to download full resolution via product page

Synthesis Workflow

Applications in Research and Development
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Ethyl 4-formylbenzoate is a valuable intermediate in organic synthesis. Its aldehyde group can
undergo various reactions such as oxidation, reduction, and the formation of Schiff bases, while
the ethyl ester can be hydrolyzed or transesterified.[2][6]

A notable application is its use as a reagent in the preparation of pyrrolidinone derivatives,
which have been investigated as GIuN2C-selective potentiators.[1][7] It also serves as a
building block for more complex molecules and specialty chemicals.[2]

Role as a Chemical Intermediate

Ethyl 4-formylbenzoate
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Chemical Intermediate Role

Signaling Pathways and Biological Activity
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Currently, there is no publicly available research data suggesting a direct role of Ethyl 4-
formylbenzoate in specific signaling pathways.

It is important to note that while a study on the anticancer activity of an "Ethyl 4-[(4-
methylbenzyl)oxy] benzoate complex” has been published, this is a different and more complex
molecule than Ethyl 4-formylbenzoate.[8] Therefore, the biological activities described in that
study cannot be attributed to Ethyl 4-formylbenzoate.

Safety and Handling

Ethyl 4-formylbenzoate should be handled in a well-ventilated area, and personal protective
equipment, including gloves and eye protection, should be worn.[4] It is advised to avoid
contact with skin and eyes and to prevent the formation of dust and aerosols.[4] It should be
stored in a cool, dry place under an inert atmosphere (nitrogen or argon) at 2-8°C.[1]

Table 3: GHS Hazard Information

Hazard Statement Code
Harmful if swallowed H302
May cause an allergic skin reaction H317

Note: This information is based on aggregated GHS data for a structurally similar compound,
ethyl 4-formamidobenzoate, and should be used for guidance. Always refer to the specific
Safety Data Sheet (SDS) for Ethyl 4-formylbenzoate before handling.[9]

Analytical Data

The characterization of Ethyl 4-formylbenzoate is typically performed using standard analytical
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure.

e Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) are used to determine the molecular weight and fragmentation pattern.[3]
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« Infrared (IR) Spectroscopy: FTIR is used to identify the characteristic functional groups, such
as the carbonyl stretches of the aldehyde and the ester.[3]

This guide provides a summary of the available technical information for Ethyl 4-
formylbenzoate. For further details, researchers are encouraged to consult the cited literature
and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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